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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzothiazole

Cat. No.: B1274153

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 5-Bromo-
2-methylbenzothiazole, a versatile building block in organic synthesis, particularly in the
development of pharmaceuticals and agrochemicals. The document outlines the physical
properties, standard experimental protocols for their determination, and a representative
synthetic workflow.

Physicochemical Data

The melting and boiling points of 5-Bromo-2-methylbenzothiazole are critical parameters for
its purification, handling, and application in synthetic chemistry. The following table summarizes
the reported values for this compound.

Property Value Notes

The range indicates a typical
Melting Point 75-81°C purity for a solid organic
compound.[1][2][3]

Determined under reduced
- _ pressure to prevent
Boiling Point 170 °C at 10 mmHg N )
decomposition at higher

temperatures.[2]
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Experimental Protocols

Precise determination of melting and boiling points is essential for compound identification and
purity assessment. Standard methodologies are employed to ensure accuracy and
reproducibility.

Melting Point Determination (Capillary Method)

The capillary method is a standard and widely accepted technique for determining the melting
point of a solid organic compound.[2]

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 5-Bromo-2-
methylbenzothiazole is packed into a thin-walled capillary tube, sealed at one end, to a
height of 2-3 mm.[2][4]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or Thiele tube, in close proximity to a calibrated thermometer.[4]

e Heating: The apparatus is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting point. For an accurate measurement, the temperature is
raised slowly, at a rate of about 1-2 °C per minute, as it approaches the expected melting
point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
initial melting point. The temperature at which the entire solid has transitioned to a liquid is
recorded as the final melting point. The range between these two temperatures is the melting
range.[4] A narrow melting range is indicative of high purity.[1]

Boiling Point Determination at Reduced Pressure

For compounds that may decompose at their atmospheric boiling point, determination under
reduced pressure (vacuum) is necessary.[5]

Methodology:
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e Apparatus Setup: A small-scale distillation apparatus is assembled, suitable for vacuum
applications. The setup includes a distilling flask containing the liquid sample and a stir bar or
boiling chips, a condenser, a receiving flask, and a connection to a vacuum source. A
manometer is included in the system to accurately measure the pressure.

o Evacuation: The system is carefully evacuated to the desired pressure (e.g., 10 mmHg).
o Heating: The distilling flask is heated gently using a heating mantle or oil bath.

e Observation: The temperature is monitored with a thermometer placed so that the bulb is
level with the side arm of the distilling flask. The boiling point is the temperature at which the
liquid boils and a steady stream of condensate is observed on the thermometer bulb and in
the condenser, while the pressure remains constant.[6]

Synthetic Workflow Visualization

5-Bromo-2-methylbenzothiazole serves as a key intermediate in the synthesis of more
complex molecules. The following diagram illustrates a general workflow for a chemical
synthesis starting with this compound. This process involves a chemical reaction followed by a
series of work-up and purification steps to isolate the desired product.[3][7][8]
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General Synthetic Workflow using 5-Bromo-2-methylbenzothiazole

(e.g., Cross-coupling, Substitution)
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Caption: A logical workflow for the synthesis of a target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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